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Compound of Interest

Compound Name: D-(+)-Trehalose-d2

Cat. No.: B12054348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of D-(+)-
Trehalose-d2 in aqueous solutions. While specific data for the deuterated form is limited, the

physicochemical properties of D-(+)-Trehalose are presented as a close proxy due to their

structural similarity. This document is intended to be a valuable resource for researchers and

professionals in drug development and related fields.

Core Concepts: Solubility and Stability
D-(+)-Trehalose is a naturally occurring non-reducing disaccharide composed of two glucose

units linked by an α,α-1,1 glycosidic bond.[1] This unique linkage contributes significantly to its

remarkable stability.[1] In pharmaceutical and biotechnological applications, understanding the

solubility and stability of an excipient like trehalose is critical for formulation development,

ensuring product efficacy and shelf-life.

Solubility of D-(+)-Trehalose in Aqueous Solutions
D-(+)-Trehalose is freely soluble in water, with its solubility increasing with temperature.[2] The

high solubility is attributed to its ability to form multiple hydrogen bonds with water molecules.[3]
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Temperature (°C)
Solubility ( g/100 g
solution)

Solubility ( g/100
mL water)

Molar
Concentration (M)

10 42.3[4] ~73.3 ~1.94

20 46.6[4] 68.9[1] ~1.82

25 - 76 (mg/mL)[5] ~0.20

30 52.3[4] ~109.6 ~2.90

40 59.7[4] ~148.1 ~3.91

>80

Less soluble than

sucrose below this

temperature[1]

- -

Note: The data presented is for non-deuterated D-(+)-Trehalose. It is anticipated that the

solubility of D-(+)-Trehalose-d2 will be very similar.

Stability of D-(+)-Trehalose in Aqueous Solutions
The α,α-1,1 glycosidic bond in trehalose makes it highly resistant to hydrolysis, especially when

compared to other disaccharides like sucrose.[1][6] This inherent stability is a key advantage in

its use as a stabilizer for biomolecules.[7][8]

Key Stability Characteristics:

Resistance to Acid Hydrolysis: The glycosidic bond in trehalose is very resistant to acid

hydrolysis, making it stable even under acidic conditions.[1]

Thermal Stability: Trehalose is stable in solution at high temperatures.[1]

pH Stability: Studies have shown that the rate of hydrolysis of trehalose does not vary

significantly in the pH range between 7 and 12.[9]

Spontaneous Hydrolysis: The uncatalyzed hydrolysis of trehalose in a neutral solution at

25°C is extremely slow, with a reported half-life of 6.6 million years.[6][9] This indicates

exceptional stability under typical storage conditions.
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Experimental Protocols
Several analytical methods can be employed to determine the solubility and stability of D-(+)-
Trehalose-d2 in aqueous solutions. The choice of method often depends on the specific

requirements of the study, such as the desired sensitivity and the presence of other

components in the solution.

Solubility Determination
A common method for determining the solubility of a compound like trehalose involves

preparing saturated solutions at various temperatures.

Protocol Outline:

Sample Preparation: Add an excess amount of D-(+)-Trehalose-d2 to a known volume of

purified water in a sealed container.

Equilibration: Agitate the samples at a constant temperature for a sufficient period to ensure

equilibrium is reached.

Sample Analysis: Carefully withdraw a known volume of the supernatant, ensuring no

undissolved solid is transferred. The concentration of dissolved trehalose can then be

determined using methods such as:

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID):

This is a reliable method for quantifying non-chromophoric compounds like trehalose.[10]

[11]

Gravimetric Analysis: Evaporation of the solvent and weighing the remaining solid.

Stability Assessment (Hydrolysis Study)
To assess the stability of D-(+)-Trehalose-d2, forced degradation studies are often performed

under various stress conditions (e.g., elevated temperature, extreme pH).

Protocol Outline:
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Sample Preparation: Prepare aqueous solutions of D-(+)-Trehalose-d2 at a known

concentration. Adjust the pH of the solutions as required for the study.

Incubation: Store the samples at controlled temperatures for a defined period.

Time-Point Analysis: At specific time intervals, withdraw aliquots of the samples.

Quantification of Degradation: Analyze the samples to determine the amount of remaining

trehalose and the formation of any degradation products (e.g., glucose). Analytical

techniques for this include:

HPLC-RID: To monitor the decrease in the trehalose peak and the appearance of glucose

peaks.[10]

Enzymatic Assays: These assays use the enzyme trehalase to specifically hydrolyze

trehalose to glucose, which can then be quantified using a coupled enzyme system.[10]

[12]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This highly sensitive

and specific method can be used for the accurate quantification of trehalose, especially at

low concentrations.[10]

Visualizing Concepts and Workflows
To better illustrate the concepts discussed, the following diagrams are provided in the DOT

language.
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Caption: Conceptual diagram illustrating the high stability of D-(+)-Trehalose-d2 against

hydrolysis.

1. Sample Preparation

2. Analysis

3. Analytical Methods

Prepare aqueous solutions
of D-(+)-Trehalose-d2

Apply stress conditions
(Temperature, pH)

Incubate for defined time intervals

Analyze aliquots at each time point

Quantify remaining Trehalose
and degradation products

HPLC-RID Enzymatic Assay LC-MS/MS

Click to download full resolution via product page

Caption: General experimental workflow for assessing the stability of D-(+)-Trehalose-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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